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Compound of Interest

Compound Name: Dioxybenzone-d3

Cat. No.: B12401914 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Dioxybenzone-d3, a deuterated analog of the UV-filtering agent Dioxybenzone. This document

is intended for researchers, scientists, and professionals in drug development who require a

stable, isotopically labeled internal standard for quantitative analysis.

Commercial Availability
Dioxybenzone-d3 is available from several specialized chemical suppliers. It is primarily used

as an internal standard in analytical and pharmacokinetic research, enhancing the accuracy of

mass spectrometry and liquid chromatography methods for the precise quantification of

Dioxybenzone in biological samples.[1] Below is a summary of commercially available sources.
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Supplier Product Name
Catalog
Number

Purity
Available
Quantities

Veeprho
Dioxybenzone-

D3
Not specified >95% (HPLC) Request a quote

LGC Standards
Dioxybenzone-

d3
TRC-D486367

>95% (HPLC)[2]

[3]

1 mg, 2.5 mg, 10

mg[2][3]

MedchemExpres

s

Dioxybenzone-

d3
HY-B0966S Not specified 1 mg, 5 mg

CymitQuimica
Dioxybenzone-

d3
Not specified Not specified Not specified

Physicochemical Properties
A summary of the key physicochemical properties of Dioxybenzone-d3 is presented below.
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Property Value Source

IUPAC Name

(2-hydroxy-4-(methoxy-

d3)phenyl)(2-

hydroxyphenyl)methanone

Synonyms

2,2′-Dihydroxy-4-

methoxybenzophenone-d3,

Benzophenone-8-d3, Cyasorb

UV 24-d3

Molecular Formula C₁₄H₉D₃O₄

Molecular Weight 247.26 g/mol

CAS Number (unlabeled) 131-53-3

Appearance Yellow powder

Melting Point 68 °C

Solubility

Insoluble in water; moderately

soluble in ethanol and

isopropanol.

Storage Temperature +4°C

Experimental Protocols
Dioxybenzone-d3 is primarily utilized as an internal standard in analytical methods for the

quantification of Dioxybenzone. Below is a detailed experimental protocol adapted from a study

on the analysis of benzophenone-type UV filters in human biological samples. This method can

be adapted for the use of Dioxybenzone-d3 for the quantification of Dioxybenzone.

Quantification of Benzophenone-type UV Filters in
Umbilical Cord Blood using LC-MS/MS
This protocol details a liquid-liquid extraction and subsequent analysis by liquid

chromatography-tandem mass spectrometry (LC-MS/MS).

3.1.1 Materials and Reagents
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Dioxybenzone-d3 (Internal Standard)

Methanol (MeOH), HPLC grade

Methyl tert-butyl ether (MTBE)

Sodium chloride (NaCl)

Sodium bicarbonate (NaHCO₃)

Ammonium formate (NH₄HCO₂)

Ultrapure water

3.1.2 Internal Standard Stock Solution Preparation

Prepare a stock solution of Dioxybenzone-d3 in methanol at a concentration of 200 ng/mL.

Store the stock solution at -20°C.

3.1.3 Sample Preparation (Liquid-Liquid Extraction)

To 500 µL of serum sample, add 100 µL of the Dioxybenzone-d3 internal standard solution.

Add 500 µL of a physiological solution of NaCl in methanol (0.137 M).

Perform a liquid-liquid extraction by adding 2 mL of MTBE.

Vortex the mixture vigorously.

Freeze the samples to separate the organic and aqueous phases.

Transfer the organic phase to a clean tube.

Evaporate the organic phase to near dryness under a gentle stream of nitrogen.

Add 0.5 mL of 100 mM NaHCO₃ to adjust the pH to 10.5 and incubate at 60°C for 5 minutes.

Evaporate the sample to near dryness again under nitrogen.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b12401914?utm_src=pdf-body
https://www.benchchem.com/product/b12401914?utm_src=pdf-body
https://www.benchchem.com/product/b12401914?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reconstitute the residue in 1 mL of methanol.

Store the extracts at -20°C until LC-MS/MS analysis.

3.1.4 LC-MS/MS Analysis

Liquid Chromatography (LC):

Column: A suitable C18 reversed-phase column.

Mobile Phase: A gradient of ammonium formate buffer and methanol.

Flow Rate: A typical flow rate for analytical C18 columns.

Injection Volume: 10-20 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI) in negative or positive mode, optimized for

Dioxybenzone.

Detection: Multiple Reaction Monitoring (MRM) of the specific precursor and product ion

transitions for both Dioxybenzone and Dioxybenzone-d3.

Visualizations
Experimental Workflow for Sample Analysis
The following diagram illustrates the general workflow for the quantification of Dioxybenzone in

biological samples using Dioxybenzone-d3 as an internal standard.
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Click to download full resolution via product page

Workflow for Bioanalytical Quantification

Proposed Metabolic Pathway of Dioxybenzone
While Dioxybenzone-d3 is used as a stable internal standard and is not expected to undergo

significant metabolism in analytical procedures, understanding the metabolism of the parent
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compound, Dioxybenzone, is crucial for pharmacokinetic and toxicological studies. Research

has shown that Dioxybenzone can be metabolized in vivo.

Dioxybenzone

M1 (Demethylation)

CYP-mediated

M2 (Hydroxylation)

CYP-mediated

Click to download full resolution via product page

Metabolic Activation of Dioxybenzone

Safety and Handling
Dioxybenzone is classified as a skin and eye irritant and may cause respiratory irritation. It is

important to handle Dioxybenzone-d3 with appropriate personal protective equipment (PPE),

including gloves, a lab coat, and safety goggles. Work should be conducted in a well-ventilated

area or a fume hood to avoid inhalation of dust. For detailed safety information, refer to the

Safety Data Sheet (SDS) provided by the supplier.

This technical guide provides a summary of the currently available information on

Dioxybenzone-d3. For specific applications, it is recommended to consult the technical

documentation provided by the supplier and relevant scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Availability and Technical Guide for
Dioxybenzone-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401914#commercial-availability-of-dioxybenzone-
d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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